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Compound of Interest

Compound Name: N,N-Dimethyldecanamide

Cat. No.: B1670670 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the environmental fate and

biodegradability of N,N-Dimethyldecanamide (DMDA), a versatile solvent and intermediate

used in various industrial applications. Understanding the environmental behavior of this

compound is critical for conducting thorough environmental risk assessments and ensuring its

safe and sustainable use.

Executive Summary
N,N-Dimethyldecanamide is a tertiary amide that demonstrates a complex environmental

profile. It is reported to be readily biodegradable, suggesting a low potential for persistence in

the environment. Upon release, it is expected to partition primarily to soil and sediment. While

its low vapor pressure indicates limited volatilization, its potential for mobility in soil and its

effects on aquatic ecosystems warrant careful consideration. This guide synthesizes available

quantitative data, outlines relevant experimental protocols, and visualizes key environmental

processes to provide a detailed understanding of the environmental fate of N,N-
Dimethyldecanamide.
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The environmental distribution of a chemical is governed by its physical and chemical

properties. Key parameters for N,N-Dimethyldecanamide are summarized below.

Property Value Reference / Comment

Molecular Formula C₁₂H₂₅NO [1]

Molecular Weight 199.33 g/mol [1]

Water Solubility
Immiscible / Not miscible or

difficult to mix
[2]

Vapor Pressure 0.0128 mmHg at 25°C [3]

LogP (Octanol-Water Partition

Coefficient)
3.2 - 3.5 [1][3]

LogKoc (Soil Organic Carbon-

Water Partitioning Coefficient)
~3.0 (Estimated) Estimated from LogP

Based on its low water solubility and moderate LogP, N,N-Dimethyldecanamide is expected to

adsorb to organic matter in soil and sediment.[4] Its low vapor pressure suggests that

volatilization from water or soil surfaces is not a significant environmental transport mechanism.

[3]

Environmental Fate Overview
The following diagram illustrates the principal environmental compartments and transport

pathways for N,N-Dimethyldecanamide upon its release into the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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